Cas no 1172109-53-3 (1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 1172109-53-3
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5981152
• PubChem ID: 44116042
• Update Time: 2025-10-29

1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-one
• AKOS024516990
• 1172109-53-3
• F5677-0063
• 1-(furan-2-yl)-2-(4-tosylpiperazin-1-yl)ethanone
• 1-(furan-2-yl)-2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethanone
• 1-(furan-2-yl)-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C17H20N2O4S/c1-14-4-6-15(7-5-14)24(21,22)19-10-8-18(9-11-19)13-16(20)17-3-2-12-23-17/h2-7,12H,8-11,13H2,1H3
• InChI Key： DSJYXWDYZGBYPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CC(C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.2Ų

Additional information on 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-one

Introduction to the Compound CAS No. 1172109-53-3: 1-(furan-2-yl)-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethan-1-one

The compound with CAS No. 1172109-53-3, known as 1-(furan-2-yl)-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a furan ring, a piperazine moiety, and a sulfonamide group. These elements contribute to its versatile chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and modulate molecular interactions. The presence of the furan ring in this compound provides it with aromatic stability and potential for hydrogen bonding, which are critical for drug-target binding. Additionally, the piperazine moiety is a well-known scaffold in pharmaceuticals, often used to enhance bioavailability and improve pharmacokinetic profiles.

The sulfonamide group attached to the piperazine ring adds another layer of functionality to this compound. Sulfonamides are widely used in drug design due to their ability to act as inhibitors of various enzymes and receptors. Recent research has demonstrated that sulfonamide-containing compounds can exhibit potent inhibitory activity against kinases, making them valuable leads in anticancer drug development.

From a synthetic perspective, the construction of this compound involves a series of multi-step reactions, including coupling reactions, oxidation, and cyclization processes. The synthesis strategy often employs protecting group chemistry and transition metal catalysts to achieve high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient pathways for synthesizing such complex molecules, reducing costs and improving scalability.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated as a potential lead for developing therapies targeting neurodegenerative diseases, inflammation, and cancer. Its ability to modulate key cellular pathways makes it an attractive candidate for further preclinical studies. In materials science, the compound's structural rigidity and electronic properties make it suitable for applications in organic electronics and optoelectronics.

Recent studies have also explored the environmental impact of synthesizing such compounds. Researchers have developed greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, CAS No. 1172109-53-3: 1-(furan-2-yl)-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethan-1-one is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for future innovations in medicine and materials science.